(1S,2S,4S,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-ol

Specification

• CAS No.: 51195-66-5
• Molecular Formula: C27H42O3
• Molecular Weight: 414.6 g/mol
• IUPAC Name: (1S,2S,4S,6R,7S,8R,9S,12S,13R,16S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene-6,2'-oxane]-16-ol
• Standard InChI: InChI=1S/C27H42O3/c1-16-7-12-27(29-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(28)8-10-25(18,3)21(20)9-11-26(22,24)4/h5,16-17,19-24,28H,6-15H2,1-4H3/t16?,17-,19-,20+,21-,22-,23-,24-,25-,26-,27+/m0/s1
• Standard InChI Key: WQLVFSAGQJTQCK-DXZIWIJNSA-N
• Isomeric SMILES: C[C@H]1[C@H]2[C@H](C[C@@H]3[C@@]2(CC[C@H]4[C@H]3CC=C5[C@@]4(CC[C@@H](C5)O)C)C)O[C@]16CCC(CO6)C
• Canonical SMILES: CC1CCC2(C(C3C(O2)CC4C3(CCC5C4CC=C6C5(CCC(C6)O)C)C)C)OC1

Introduction

Structural Elucidation and Molecular Characteristics

Core Framework and Stereochemistry

The compound belongs to the spirosolane class of steroidal alkaloids, featuring a pentacyclic system (cyclopentanoperhydrophenanthrene derivative) fused to a spiro-linked oxane ring at position C6. The spiro junction introduces conformational rigidity, while the 5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icos-18-ene core contains four fused rings (three six-membered and one five-membered) with defined stereocenters at positions 1S, 2S, 4S, 6R, 7S, 8R, 9S, 12S, 13R, and 16S. Methyl groups at C5', C7, C9, and C13 contribute to hydrophobicity, whereas the C16 hydroxyl group enhances hydrogen-bonding potential.

Molecular Formula and Mass

Discrepancies exist between sources regarding the molecular formula:

• C₂₇H₄₅NO₃ (431.70 g/mol) is reported in one study.

• C₂₇H₄₂O₃ (414.60 g/mol) appears in another.
  This divergence may arise from differences in stereochemical representation or hydration states. The exact mass is computationally determined as 431.3399 g/mol for the C₂₇H₄₅NO₃ formulation.

Table 1: Key Physical Properties

Property	Value
Molecular Formula	C₂₇H₄₅NO₃ / C₂₇H₄₂O₃
Molecular Weight	431.70 g/mol / 414.60 g/mol
Topological Polar Surface Area	61.70 Ų
XLogP	5.20
Rotatable Bonds	0

Synthetic Routes and Challenges

Key Synthetic Strategies

Synthesis of this spirostan derivative involves multi-step sequences emphasizing stereocontrol. A proposed route includes:

• Core Construction: Cyclization of a steroidal precursor (e.g., cholesterol derivative) under acidic conditions to form the pentacyclic framework.

• Spirocyclization: Oxane ring formation via intramolecular nucleophilic attack, facilitated by Lewis acids like BF₃·OEt₂.

• Functionalization: Methylation at C5', C7, C9, and C13 using methyl halides under basic conditions, followed by hydroxylation at C16 via Sharpless asymmetric dihydroxylation.

Industrial Production Limitations

Industrial-scale synthesis is hindered by:

• Low Yields: Multi-step reactions accumulate inefficiencies, with total yields often <5%.

• Stereochemical Purity: Achieving >99% enantiomeric excess requires chiral catalysts, increasing costs.

Pharmacokinetic and ADMET Profiles

Absorption and Distribution

Computational ADMET predictions highlight favorable absorption properties:

• Human Intestinal Absorption: 98.29% probability of high absorption.

• Blood-Brain Barrier Penetration: 90% probability, suggesting potential CNS activity.

Table 2: ADMET Predictions (admetSAR 2.0)

Parameter	Prediction	Probability
Human Oral Bioavailability	Yes	55.71%
CYP3A4 Substrate	Yes	71.43%
P-glycoprotein Inhibition	No	65.82%
Hepatotoxicity	Low	54.90%

Metabolic Pathways

The compound is predicted to undergo hepatic metabolism primarily via CYP3A4 oxidation. Its methyl groups and hydroxyl moiety may facilitate Phase II conjugation (glucuronidation/sulfation), enhancing excretion.

Applications and Future Directions

Pharmaceutical Development

The compound’s BBB penetration and structural novelty position it as a candidate for:

• Neuroactive Agents: Potential use in neurodegenerative diseases.

• Antiproliferative Drugs: Tubulin-targeting chemotherapeutics.

Research Priorities

Critical gaps include:

• In Vivo Toxicity Studies: Current data rely on computational models.

• Synthetic Optimization: Developing enantioselective routes for scale-up.